Cas no 170078-84-9 ((2S)-1-aminopropan-2-yldimethylamine)

• Product Name: (2S)-1-aminopropan-2-yldimethylamine
• CAS No: 170078-84-9
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• MDL: MFCD11982807
• CID: 4611655
• PubChem ID: 7557350
• Update Time: 2025-10-28

(2S)-1-aminopropan-2-yldimethylamine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-N,2-N-dimethylpropane-1,2-diamine
• [(2S)-1-aminopropan-2-yl]dimethylamine
• (2S)-1-aminopropan-2-yldimethylamine

• MDL： MFCD11982807
• Inchi： 1S/C5H14N2/c1-5(4-6)7(2)3/h5H,4,6H2,1-3H3/t5-/m0/s1
• InChI Key： WNLWBCIUNCAMPH-YFKPBYRVSA-N
• SMILES： C(N)[C@@H](N(C)C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2

Additional information on (2S)-1-aminopropan-2-yldimethylamine

Comprehensive Overview of (2S)-1-aminopropan-2-yldimethylamine (CAS No. 170078-84-9): Properties, Applications, and Industry Insights

The compound (2S)-1-aminopropan-2-yldimethylamine (CAS No. 170078-84-9) is a chiral amine derivative with significant relevance in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The dimethylamine moiety and aminopropan backbone contribute to its versatility, enabling applications in asymmetric catalysis, drug discovery, and material science. Researchers often explore its optical purity and enantioselective reactivity, which are critical for developing high-performance chiral auxiliaries.

In recent years, the demand for chiral building blocks like (2S)-1-aminopropan-2-yldimethylamine has surged due to advancements in targeted drug delivery and personalized medicine. A common query among scientists is how this compound compares to other amine-based intermediates in terms of reaction yield and scalability. Studies highlight its efficiency in cross-coupling reactions, particularly in constructing nitrogen-containing heterocycles, a hotspot in oncology and CNS drug development.

The compound’s CAS No. 170078-84-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial importance. Users often inquire about its storage conditions, solubility profiles, and compatibility with green chemistry protocols. Notably, its stability under aqueous conditions and room-temperature reactivity align with trends toward sustainable synthesis. Analytical techniques such as HPLC and chiral chromatography are essential for quality control, ensuring high enantiomeric excess (ee) in final products.

Another trending topic is the integration of (2S)-1-aminopropan-2-yldimethylamine into flow chemistry systems. This approach minimizes waste and enhances reproducibility, addressing the pharmaceutical industry’s push for continuous manufacturing. Questions about its ligand properties in metal-catalyzed reactions are also prevalent, as it shows promise in C–H activation and asymmetric hydrogenation.

From a commercial perspective, suppliers emphasize the compound’s batch-to-batch consistency and regulatory compliance, particularly for GMP-grade applications. Its role in peptide mimetics and proteolysis-targeting chimeras (PROTACs) further underscores its potential in next-generation therapeutics. As AI-driven molecular design gains traction, 170078-84-9 is increasingly featured in virtual screening libraries for fragment-based drug discovery.

In summary, (2S)-1-aminopropan-2-yldimethylamine (CAS No. 170078-84-9) bridges fundamental research and industrial innovation. Its alignment with green synthesis, chiral technology, and drug development trends ensures sustained interest across academic and commercial sectors. Future studies may focus on optimizing its catalytic efficiency and expanding its utility in bioconjugation strategies.